Cas no 18465-41-3 (Benzeneacetic acid, a-[2-[2-(aminothioxomethyl)hydrazinylidene]ethyl]-)

• Product Name: Benzeneacetic acid, a-[2-[2-(aminothioxomethyl)hydrazinylidene]ethyl]-
• CAS No: 18465-41-3
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 220957
• PubChem ID: 3038094
• Update Time: 2025-04-19

Benzeneacetic acid, a-[2-[2-(aminothioxomethyl)hydrazinylidene]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[2-[2-(aminothioxomethyl)hydrazinylidene]ethyl]-
• (4E)-4-(Carbamothioylhydrazono)-2-phenylbutanoic acid
• Succinaldehydic acid, 2-phenyl-, 4-(thiosemicarbazone)
• Thiosemicarbazone of phenylsuccinic semialdehyde
• 2-Phenylsuccinaldehydic acid 4-(thiosemicarbazone)
• 18465-41-3

• Inchi： 1S/C11H13N3O2S/c12-11(17)14-13-7-6-9(10(15)16)8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,15,16)(H3,12,14,17)/b13-7+
• InChI Key： WMLLVESWJUBFDH-NTUHNPAUSA-N
• SMILES： S=C(N)N/N=C/CC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.07299
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 87.71